Cas no 174699-45-7 (5-Methoxypentan-1-amine hydrochloride)

• Product Name: 5-Methoxypentan-1-amine hydrochloride
• CAS No: 174699-45-7
• MF: C₆H₁₆ClNO
• MW: 153.650341033936
• CID: 5823077
• PubChem ID: 22902495
• Update Time: 2025-06-07

5-Methoxypentan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-7614412
• 174699-45-7
• 5-methoxypentan-1-amine hydrochloride
• SCHEMBL3508306
• 5-Methoxypentan-1-amine hydrochloride

• Inchi： 1S/C6H15NO.ClH/c1-8-6-4-2-3-5-7;/h2-7H2,1H3;1H
• InChI Key： VSQUKRSCEXTRHY-UHFFFAOYSA-N
• SMILES： Cl.O(C)CCCCCN

Computed Properties

• Exact Mass: 153.0920418g/mol
• Monoisotopic Mass: 153.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 39.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 5-Methoxypentan-1-amine hydrochloride

Introduction to 5-Methoxypentan-1-amine hydrochloride (CAS No. 174699-45-7)

5-Methoxypentan-1-amine hydrochloride, with the chemical identifier CAS No. 174699-45-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This amine salt derivative has garnered attention due to its structural properties and potential applications in the development of novel therapeutic agents. The presence of a methoxy group and the specific substitution pattern on the pentanamine backbone contribute to its unique chemical behavior, making it a valuable scaffold for further chemical modifications and biological evaluations.

The compound belongs to the class of saturated amines, which are widely explored in drug discovery for their ability to interact with biological targets such as enzymes and receptors. The hydrochloride salt form enhances the solubility and stability of the compound, facilitating its use in both in vitro and in vivo studies. This property is particularly crucial in pharmaceutical research, where bioavailability and pharmacokinetic profiles are critical determinants of a drug's efficacy.

In recent years, there has been a growing interest in designing molecules that can modulate neurotransmitter systems, particularly those involving monoamine neurotransmitters such as serotonin, dopamine, and norepinephrine. The structural motif of 5-Methoxypentan-1-amine hydrochloride bears resemblance to certain pharmacophores found in known psychoactive substances, although it is important to note that this compound is not intended for recreational or non-therapeutic use. Its potential lies in its utility as a building block for synthesizing more complex molecules with tailored biological activities.

One of the most compelling aspects of 5-Methoxypentan-1-amine hydrochloride is its versatility in synthetic chemistry. The amine group can undergo various transformations, including acylation, alkylation, and coupling reactions, allowing chemists to append different functional groups and create derivatives with specific desired properties. This flexibility makes it an attractive candidate for structure-activity relationship (SAR) studies, where researchers systematically modify the molecular structure to optimize potency, selectivity, and pharmacokinetic profiles.

Recent advancements in computational chemistry have further enhanced the exploration of 5-Methoxypentan-1-amine hydrochloride. Molecular modeling techniques, such as docking simulations and quantum mechanical calculations, have enabled researchers to predict how this compound might interact with biological targets at the atomic level. These computational approaches complement traditional experimental methods by providing insights into binding affinities, metabolic pathways, and potential side effects before costly laboratory trials are conducted.

The pharmaceutical industry has long recognized the importance of amine derivatives in drug development. Amines are fundamental components of many drugs due to their ability to form hydrogen bonds and participate in ionic interactions with biological molecules. The methoxy group in 5-Methoxypentan-1-amine hydrochloride adds an additional layer of complexity, influencing both electronic properties and steric interactions. This makes the compound a promising candidate for designing molecules that can selectively target specific biological pathways without off-target effects.

In clinical research, compounds like 5-Methoxypentan-1-amine hydrochloride are often used as intermediates or precursors for more complex drug candidates. While this compound itself may not be under investigation for any specific therapeutic indication at this time, its structural features make it relevant to ongoing studies in areas such as central nervous system disorders, cardiovascular diseases, and inflammatory conditions. The ability to modify its chemical structure allows researchers to fine-tune its properties for targeted therapeutic applications.

The synthesis of 5-Methoxypentan-1-amine hydrochloride typically involves multi-step organic reactions starting from readily available precursors. Key steps often include nucleophilic substitution reactions to introduce the amine functionality followed by methoxylation at the appropriate carbon position. The final step involves converting the free base into its hydrochloride salt to improve stability and solubility. Optimizing these synthetic routes is crucial for ensuring high yields and purity levels required for pharmaceutical applications.

Evaluation of 5-Methoxypentan-1-amine hydrochloride often involves both in vitro and in vivo assays to assess its biological activity and safety profile. In vitro studies may include enzyme inhibition assays, receptor binding studies, and cell-based assays to determine how effectively it interacts with target proteins. In vivo studies provide additional insights into its pharmacokinetic behavior, including absorption, distribution, metabolism, excretion (ADME), and potential toxicological effects.

The role of 5-Methoxypentan-1-amine hydrochloride as a research tool extends beyond simple intermediates; it serves as a platform for exploring new chemical entities (NCEs) with improved pharmacological profiles. By leveraging its structural features and synthetic accessibility, chemists can generate libraries of derivatives that can be screened for novel activities using high-throughput screening (HTS) technologies. This approach accelerates the drug discovery process by rapidly identifying promising candidates for further development.

As our understanding of disease mechanisms continues to evolve, so does our capacity to design targeted therapies based on precise molecular interactions. Compounds like 5-Methoxypentan-1-amine hydrochloride exemplify how fundamental chemical principles can be applied to address complex biological challenges. Their continued study not only advances our knowledge but also opens new avenues for therapeutic innovation across multiple disease areas.